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Introduction

This document addresses the topic of tert-Butyl methyl sulfide (TBMS) and its purported use
in the refining of liquefied petroleum gas (LPG). An analysis of available scientific literature and
industry documentation reveals a significant discrepancy between commercial claims and
established refining practices. While some chemical suppliers describe TBMS as an additive for
adjusting sulfur content in LPG, the overwhelming body of evidence indicates that the primary
goal of LPG refining is the removal of sulfur compounds. Scientific studies identify TBMS not as
an additive to LPG, but as a compound that can be formed during the processing of C4
streams (a component of LPG) for the production of gasoline additives like methyl tert-butyl
ether (MTBE).

This application note clarifies the role of sulfur compounds in LPG, explains the context in
which tert-Butyl methyl sulfide is formed, and provides a logical framework for understanding
these processes.

Sulfur in Liquefied Petroleum Gas (LPG): A
Contaminant and an Odorant

LPG, which primarily consists of propane and butane, is a widely used fuel. In its natural state,
it is odorless. The refining process for LPG focuses on removing impurities, including sulfur
compounds, to ensure it is non-corrosive and environmentally friendly when combusted.[1][2]
The process of removing sulfur compounds is known as "sweetening."[1]
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However, for safety reasons, a sulfur-containing compound is deliberately added to LPG in
small, controlled amounts after refining. This process is called odorization, and it gives the gas
a distinct, unpleasant smell that allows for the easy detection of leaks. The most commonly
used odorant for LPG is ethyl mercaptan.[3][4] Other sulfur compounds like tert-Butyl
mercaptan (TBM) are used in natural gas odorization.[5][6] The addition of a sulfide like tert-
Butyl methyl sulfide for odorization or to meet sulfur specifications is not a documented
standard practice.

Tert-Butyl Methyl Sulfide: Formation in C4 Stream
Processing

While not intentionally added to LPG, tert-Butyl methyl sulfide has been identified as a
compound that is "newly formed" during certain refining processes.[7] Specifically, its formation
is associated with the processing of C4 streams (containing butanes and butenes) that are
used as feedstock for the production of methyl tert-butyl ether (MTBE), a gasoline octane
booster.[7][8][9]

The formation occurs through a process called thioetherification, where thiols (mercaptans)
present in the C4 feedstock react with butenes.[7] This indicates that tert-Butyl methyl sulfide
is a reaction byproduct in a process related to, but distinct from, the production of finished LPG
fuel. The C4 stream used for MTBE production can be sourced from an LPG stream, which
may be the origin of the association between TBMS and "LPG refining."[7][10][11]

The logical workflow for the formation of tert-Butyl methyl sulfide in this context is as follows:
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Formation of tert-Butyl methyl sulfide in a refinery context.

Data on Relevant Compounds and Processes

While there is no quantitative data available for the application of tert-Butyl methyl sulfide as
an additive in LPG refining, the following table summarizes the properties of relevant

compounds discussed.
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Primary Role

Molecular Boiling Point in
Compound CAS Number .
Formula (°C) Petrochemical
Industry

Byproduct in

MTBE synthesis;
tert-Butyl methyl

] 6163-64-0 CsH12S 101-102 Intermediate for
sulfide )
organic
synthesis[12]
Odorant for
Ethyl Mercaptan 75-08-1 Cz2HeS 35
LPG[3][4]
tert-Butyl
Odorant for
Mercaptan 75-66-1 CaH10S 62-64
Natural Gas[5]
(TBM)
Methyl tert-butyl Gasoline octane
1634-04-4 CsH120 55.2
ether (MTBE) booster[8][9]

Protocols: A Corrective Perspective

Given the evidence, providing a protocol for the addition of tert-Butyl methyl sulfide to LPG
would be scientifically unfounded. Instead, a more relevant protocol for a researcher in this field
would be the detection and quantification of tert-Butyl methyl sulfide in C4 streams or MTBE
products.

Experimental Protocol: Detection of TBMS in MTBE

Objective: To identify and quantify the presence of tert-Butyl methyl sulfide and other sulfur
compounds in a sample of Methyl tert-butyl ether (MTBE).

Methodology: Gas Chromatography with a Sulfur Chemiluminescence Detector (GC-SCD).
This method is highly selective and sensitive to sulfur compounds.

Procedure:

e Sample Preparation:
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o Obtain a representative sample of MTBE from the production stream.

o No special preparation is typically needed, but the sample should be free of particulate
matter.

 Instrumentation (based on a typical setup):

o Gas Chromatograph: Agilent GC equipped with a PONA column (or similar capillary
column suitable for hydrocarbon analysis).

o Detector: Sulfur Chemiluminescence Detector (SCD).

o Carrier Gas: Helium or Nitrogen, at a constant flow rate.

e GC-SCD Analysis:

[¢]

Inject a small, precise volume of the MTBE sample into the GC inlet.

o The sample is vaporized and carried through the column, where compounds are
separated based on their boiling points and interactions with the column's stationary
phase.

o As sulfur-containing compounds elute from the column, they enter the SCD. In the
detector, they are combusted in an ozone-rich atmosphere, which produces a
chemiluminescent reaction.

o The light emitted is detected by a photomultiplier tube, generating a signal that is
proportional to the amount of sulfur.

o Data Analysis:

o Identify the peak corresponding to tert-Butyl methyl sulfide by comparing its retention
time to that of a known standard.

o Quantify the concentration of TBMS by integrating the peak area and comparing it to a
calibration curve generated from standards of known concentrations.

The following workflow illustrates the analytical process:
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Workflow for the detection of TBMS in MTBE.

Conclusion

The assertion that tert-Butyl methyl sulfide is used as an additive in LPG refining to adjust
sulfur content is not supported by scientific evidence or established industry practices. The
primary role of sulfur management in LPG production is the removal of sulfur compounds,
followed by the addition of an odorant, typically ethyl mercaptan, for safety. Tert-Butyl methyl
sulfide is more accurately characterized as a byproduct formed during the processing of C4
streams for the synthesis of MTBE. Therefore, research and development efforts should be
focused on the detection and management of this compound as an impurity in related process
streams rather than its application as an additive to finished LPG.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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